Cas no 2356-53-8 (1,2-Dichlorotrifluoroethyl Trifluoromethyl Ether)

• Product Name: 1,2-Dichlorotrifluoroethyl Trifluoromethyl Ether
• CAS No: 2356-53-8
• MF: C₃Cl₂F₆O
• MW: 236.927920341492
• MDL: MFCD00464450
• CID: 269520
• PubChem ID: 102791
• Update Time: 2025-10-29

1,2-Dichlorotrifluoroethyl Trifluoromethyl Ether Chemical and Physical Properties

Names and Identifiers

• Ethane,1,2-dichloro-1,1,2-trifluoro-2-(trifluoromethoxy)-
• 1,2-Dichlorotrifluoroethyl trifluoromethyl ether
• 1,2-dichloro-1,1,2-trifluoro-2-(trifluoromethoxy)ethane
• 1,2-Dichlorotrifluoroethyl(trifluoromethyl)ether
• 1,2-Dichlorotrifluoroethyl trifluoromethylether
• 1,2-DICHLOROTRIFLUOROETHYLTRIFLUOROMETHYLETHER
• FT-0634213
• 1,2-Dichlorotrifluorethyl trifluoromethyl ether
• 1,2-bis(chloranyl)-1,1,2-tris(fluoranyl)-2-(trifluoromethyloxy)ethane
• J-015149
• Ethane, 1,2-dichloro-1,1,2-trifluoro-2-(trifluoromethoxy)-
• DTXSID80946331
• 1,2-dichloro-1,2,2-trifluoroethyl trifluoromethyl ether
• AKOS015853124
• 1-trifluoromethoxy-1,2-dichlorotrifluoroethane
• Benzonitrile,4-[(1R)-1-hydroxyethyl]-(9CI)
• 1, 2-dichloro-1, 1, 2-trifluoro-2-(trifluoromethoxy)ethane
• MFCD00464450
• NS00003569
• CF3-OCFCl-CF2Cl
• SCHEMBL12340485
• EINECS 219-094-1
• A816771
• EC 219-094-1
• 2356-53-8
• (R)-1,2-dichloro-1,1,2-trifluoro-2-(trifluoromethoxy)ethane
• 1,2-Dichlorotrifluoroethyl Trifluoromethyl Ether

• MDL： MFCD00464450
• Inchi： 1S/C3Cl2F6O/c4-1(6,7)2(5,8)12-3(9,10)11
• InChI Key： PIHHZNWHYDIJIP-UHFFFAOYSA-N
• SMILES： ClC(C(F)(F)Cl)(OC(F)(F)F)F

Computed Properties

• Exact Mass: 235.92300
• Monoisotopic Mass: 235.923
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2
• XLogP3: 3.7

Experimental Properties

• Density: 1.692
• Boiling Point: 56.7°Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.326
• PSA: 9.23000
• LogP: 3.21650

1,2-Dichlorotrifluoroethyl Trifluoromethyl Ether Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on 1,2-Dichlorotrifluoroethyl Trifluoromethyl Ether

Professional Introduction to 1,2-Dichlorotrifluoroethyl Trifluoromethyl Ether (CAS No. 2356-53-8)

1,2-Dichlorotrifluoroethyl Trifluoromethyl Ether, with the CAS number 2356-53-8, is a fluorinated ether compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural and chemical properties. This compound belongs to a class of fluorinated ethers that exhibit a range of desirable characteristics, making it a valuable intermediate in the synthesis of various specialty chemicals and pharmaceuticals.

The molecular structure of 1,2-Dichlorotrifluoroethyl Trifluoromethyl Ether consists of a trifluoromethyl group attached to a dichlorotrifluoroethyl moiety. This arrangement imparts exceptional stability and reactivity, which are highly sought after in synthetic chemistry. The presence of both chlorine and fluorine atoms in the molecule contributes to its versatility, enabling it to participate in a wide array of chemical reactions, including nucleophilic substitution, elimination reactions, and cross-coupling processes.

In recent years, 1,2-Dichlorotrifluoroethyl Trifluoromethyl Ether has been extensively studied for its potential applications in the pharmaceutical industry. Its ability to serve as a building block for more complex molecules has made it particularly useful in the development of novel therapeutic agents. For instance, researchers have explored its use in the synthesis of antiviral and anticancer drugs, where its fluorinated structure can enhance the bioavailability and metabolic stability of active pharmaceutical ingredients (APIs).

One of the most compelling aspects of 1,2-Dichlorotrifluoroethyl Trifluoromethyl Ether is its role in facilitating asymmetric synthesis. The chiral environment created by the trifluoromethyl group provides an ideal platform for enantioselective reactions, which are crucial for producing enantiomerically pure drugs. This capability has opened up new avenues in drug discovery, allowing chemists to design molecules with specific stereochemical properties that can optimize pharmacological activity.

The compound's reactivity also makes it a valuable tool in materials science. Fluorinated ethers like 1,2-Dichlorotrifluoroethyl Trifluoromethyl Ether are known for their low surface tension and high thermal stability, making them suitable for use as solvents or additives in high-performance materials. These properties are particularly relevant in the development of advanced polymers and coatings that require exceptional durability and chemical resistance.

Recent advancements in green chemistry have further highlighted the importance of fluorinated ethers such as 1,2-Dichlorotrifluoroethyl Trifluoromethyl Ether. Researchers have been working on developing more sustainable synthetic routes that minimize waste and reduce energy consumption. The compound's ability to participate in catalytic processes under mild conditions aligns well with these goals, offering a promising alternative to traditional synthetic methods.

In conclusion, 1,2-Dichlorotrifluoroethyl Trifluoromethyl Ether (CAS No. 2356-53-8) is a multifaceted compound with significant potential across multiple industries. Its unique structural features and reactivity make it an indispensable tool in pharmaceutical research, enabling the development of innovative drugs and materials. As scientific understanding continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its importance in modern chemistry.